Cas no 2166992-79-4 (4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid
• CAS No: 2166992-79-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6125180
• PubChem ID: 165790760
• Update Time: 2025-06-13

4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid
• 2166992-79-4
• 4-[(thiophen-3-yl)methyl]pyrrolidine-3-carboxylic acid
• EN300-1457569

• Inchi： 1S/C10H13NO2S/c12-10(13)9-5-11-4-8(9)3-7-1-2-14-6-7/h1-2,6,8-9,11H,3-5H2,(H,12,13)
• InChI Key： SVRSWRXFWDMXBW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC1CNCC1C(=O)O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 77.6Ų

Additional information on 4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid (CAS No. 2166992-79-4)

The compound 4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid (CAS No. 2166992-79-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its hybrid structure, combining a thiophene ring with a pyrrolidine backbone and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid has surged due to their role in developing kinase inhibitors and GPCR modulators. The thiophene moiety is known for its electron-rich properties, which enhance binding affinity in biological systems, while the pyrrolidine-3-carboxylic acid segment offers chiral centers for stereoselective synthesis. This dual functionality aligns with current trends in fragment-based drug design (FBDD), where researchers prioritize modular scaffolds for combinatorial chemistry.

From a synthetic chemistry perspective, CAS No. 2166992-79-4 exemplifies advancements in C-H functionalization and cross-coupling reactions. Its synthesis often involves palladium-catalyzed couplings between thiophene derivatives and pyrrolidine precursors, a methodology frequently discussed in green chemistry forums. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges in bioavailability—a hot topic in AI-driven drug discovery platforms.

The physicochemical properties of 4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid further underscore its utility. With a calculated LogP indicative of moderate lipophilicity, it strikes a balance between membrane permeability and aqueous solubility—a critical parameter in medicinal chemistry optimization. Computational studies using molecular docking tools suggest its compatibility with enzymes like COX-2 and PDE4, linking it to ongoing research in inflammation and cognitive diseases.

Market analysts note growing patent filings involving thiophene-pyrrolidine hybrids, reflecting industrial interest. Companies specializing in custom synthesis and contract research increasingly list CAS 2166992-79-4 in their catalogs, catering to demand from biotech startups and academic labs. Environmental considerations are also addressed, as newer synthetic routes emphasize atom economy and reduced waste—key priorities in ESG-compliant manufacturing.

In conclusion, 4-(thiophen-3-yl)methylpyrrolidine-3-carboxylic acid represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from central nervous system (CNS) drug candidates to catalysis research—position it as a compound of enduring relevance. As high-throughput screening technologies evolve, this molecule’s role in hit-to-lead optimization pipelines is likely to expand, solidifying its place in modern chemical enterprises.